Cas no 271583-30-3 (Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-)

• Product Name: Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-
• CAS No: 271583-30-3
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 248011
• PubChem ID: 54889666
• Update Time: 2025-04-19

Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-methyl-a-[(phenylmethyl)amino]-
• 2-(benzylamino)-2-(3-methylphenyl)acetic acid
• 2-BENZYLAMINO-2-M-TOLYLACETIC ACID
• DTXSID20716813
• (Benzylamino)(3-methylphenyl)acetic acid
• 271583-30-3
• AKOS005796975

• Inchi： 1S/C16H17NO2/c1-12-6-5-9-14(10-12)15(16(18)19)17-11-13-7-3-2-4-8-13/h2-10,15,17H,11H2,1H3,(H,18,19)
• InChI Key： JXAYSCVCTAFHKY-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(C)C=1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.12600
• Monoisotopic Mass: 255.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 49.33000
• LogP: 3.30140